Cas no 477888-48-5 (3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid)

• Product Name: 3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid
• CAS No: 477888-48-5
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• MDL: MFCD00100444
• CID: 3063911
• PubChem ID: 2808418
• Update Time: 2025-04-21

3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid
• HMS1662N17
• EN300-51104
• 2R-0045
• BDBM50578097
• DB-393602
• 3-(2,5-dimethylpyrrol-1-yl)thiophene-2-carboxylic Acid
• 3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-2-carboxylic acid
• 477888-48-5
• G64471
• MFCD00100444
• Oprea1_183759
• Pyrrothiogatain
• HY-138113
• CHEMBL4876336
• CS-0145035
• AKOS000138297
• Z245326682
• 3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-2-carboxylicacid
• 886-814-4

• MDL： MFCD00100444
• Inchi： 1S/C11H11NO2S/c1-7-3-4-8(2)12(7)9-5-6-15-10(9)11(13)14/h3-6H,1-2H3,(H,13,14)
• InChI Key： ISEFROSMDUZELK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 221.05104977g/mol
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.5Ų

3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids